Cas no 2176069-98-8 (4-methoxy-6-oxo-1-phenyl-N-2-(2H-1,2,3-triazol-2-yl)ethyl-1,6-dihydropyridine-3-carboxamide)

• Product Name: 4-methoxy-6-oxo-1-phenyl-N-2-(2H-1,2,3-triazol-2-yl)ethyl-1,6-dihydropyridine-3-carboxamide
• CAS No: 2176069-98-8
• MF: C₁₇H₁₇N₅O₃
• MW: 339.348582983017
• CID: 6281718
• PubChem ID: 121177355
• Update Time: 2025-07-02

4-methoxy-6-oxo-1-phenyl-N-2-(2H-1,2,3-triazol-2-yl)ethyl-1,6-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-6-oxo-1-phenyl-N-2-(2H-1,2,3-triazol-2-yl)ethyl-1,6-dihydropyridine-3-carboxamide
• CHEMBL4915657
• AKOS032726665
• 4-methoxy-6-oxo-1-phenyl-N-[2-(2H-1,2,3-triazol-2-yl)ethyl]-1,6-dihydropyridine-3-carboxamide
• N-(2-(2H-1,2,3-triazol-2-yl)ethyl)-4-methoxy-6-oxo-1-phenyl-1,6-dihydropyridine-3-carboxamide
• 4-methoxy-6-oxo-1-phenyl-N-[2-(triazol-2-yl)ethyl]pyridine-3-carboxamide
• F6514-7804
• 2176069-98-8

• Inchi： 1S/C17H17N5O3/c1-25-15-11-16(23)21(13-5-3-2-4-6-13)12-14(15)17(24)18-9-10-22-19-7-8-20-22/h2-8,11-12H,9-10H2,1H3,(H,18,24)
• InChI Key： BCZLEOZWWKOVIB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(N(C2C=CC=CC=2)C=C1C(NCCN1N=CC=N1)=O)=O

Computed Properties

• Exact Mass: 339.13313942g/mol
• Monoisotopic Mass: 339.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 563
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 89.4Ų

Additional information on 4-methoxy-6-oxo-1-phenyl-N-2-(2H-1,2,3-triazol-2-yl)ethyl-1,6-dihydropyridine-3-carboxamide

Introduction to 4-methoxy-6-oxo-1-phenyl-N-2-(2H-1,2,3-triazol-2-yl)ethyl-1,6-dihydropyridine-3-carboxamide (CAS No. 2176069-98-8)

4-methoxy-6-oxo-1-phenyl-N-2-(2H-1,2,3-triazol-2-yl)ethyl-1,6-dihydropyridine-3-carboxamide, with the CAS number 2176069-98-8, is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives and is characterized by its unique structural features, including a triazole moiety and a phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of 4-methoxy-6-oxo-1-phenyl-N-2-(2H-1,2,3-triazol-2-yl)ethyl-1,6-dihydropyridine-3-carboxamide has been extensively studied in recent years. The compound is typically synthesized through a multi-step process involving the coupling of a substituted pyridine derivative with an azide-functionalized reagent to form the triazole ring. This synthetic route is highly efficient and can be readily adapted for large-scale production, making it an attractive candidate for further development in the pharmaceutical industry.

In terms of its biological activity, 4-methoxy-6-oxo-1-phenyl-N-2-(2H-1,2,3-triazol-2-yl)ethyl-1,6-dihydropyridine-3-carboxamide has shown promising results in various preclinical studies. Research has demonstrated that this compound exhibits potent anti-inflammatory and anti-cancer properties. Specifically, it has been found to inhibit the activity of key enzymes involved in inflammatory pathways and to induce apoptosis in cancer cells. These findings suggest that 4-methoxy-6-oxo-1-phenyl-N-2-(2H-1,2,3-triazol-2-y l)ethyl - 1 , 6 - dihydropyridine - 3 - carboxamide could be a valuable lead compound for the development of new therapeutic agents.

The pharmacological profile of 4-methoxy - 6 - oxo - 1 - phenyl - N - 2 - ( 2 H - 1 , 2 , 3 - triazol - 2 - yl ) ethyl - 1 , 6 - dihydropyridine - 3 - carboxamide has also been extensively evaluated. Studies have shown that it possesses favorable pharmacokinetic properties, including good oral bioavailability and a long half-life. These characteristics make it suitable for both oral and parenteral administration, depending on the specific therapeutic application.

In addition to its potential therapeutic applications, 4-methoxy - 6 - oxo - 1 - phenyl - N - 2 - ( 2 H - 1 , 2 , 3 - triazol - 2 - yl ) ethyl - 1 , 6 - dihydropyridine - 3 - carboxamide has also been investigated for its use as a research tool. Its unique structure and biological activity make it an ideal candidate for studying the mechanisms of action of similar compounds and for developing new assays to screen for potential drug candidates.

The safety profile of 4-methoxy - 6 - oxo - 1 - phenyl - N - 2 -( 2 H – 1 , 2 , 3 – triazol – 2 – yl ) ethyl – 1 , 6 – dihydropyridine – 3 – carboxamide has been assessed through a series of in vitro and in vivo studies. These studies have demonstrated that the compound is generally well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 4-methoxy – 6 – oxo – 1 – phenyl – N – ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( ( (( (( (( (( (( (( (( (( (( (( (( (( (( (( (( ((( ((( ((( ((( ((( ((( ((( ((( ((( ((( ((( ((( ((( ((( ((( (((( (((( (((( (((( (((( (((( (((( (((( (((( (((( (((( (((( (((( (((( ((((((((((((((((((((((((((((((((((((((((((((((((((((((((( (((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((((())))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))))))) ))) ))) ))) ))) ))) ))) ))) ))) ))) ))) ))) ))) ))) ))) ))) ))) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) ) )